Cas no 78715-58-9 (Tetraethyl Difluoromethylenebisphosphonate)

• Product Name: Tetraethyl Difluoromethylenebisphosphonate
• CAS No: 78715-58-9
• MF: C₉H₂₀F₂O₆P₂
• MW: 324.195832252502
• CID: 826784
• PubChem ID: 11823499
• Update Time: 2025-06-13

Tetraethyl Difluoromethylenebisphosphonate Chemical and Physical Properties

Names and Identifiers

• Tetraethyl Difluoromethylenebisphosphonate
• 1-[[diethoxyphosphoryl(difluoro)methyl]-ethoxyphosphoryl]oxyethane
• Tetraethyl Difluorom
• DIFLUOROMETHYLENE-BIS-PHOSPHONIC ACID TETRAETHYL ESTER
• P,P'-Difluoromethylene-bis-phosphonic Acid P,P,P',P'-Tetraethyl Ester
• tetraethyl difluoromethyl bisphosphonate
• Tetraethyl difluoromethylenediphosphonate
• FT-0674960
• DTXSID20473878
• SCHEMBL10426582
• AG-H-15746
• [(Diethoxy-phosphoryl)-difluoro-methyl]-phosphonic acid diethyl ester
• AKOS030255277
• 78715-58-9
• KEHWPFRPEUBPSH-UHFFFAOYSA-N
• DB-222201

• Inchi： 1S/C9H20F2O6P2/c1-5-14-18(12,15-6-2)9(10,11)19(13,16-7-3)17-8-4/h5-8H2,1-4H3
• InChI Key： KEHWPFRPEUBPSH-UHFFFAOYSA-N
• SMILES： P(C(F)(F)P(=O)(OCC)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 324.07000
• Monoisotopic Mass: 324.07031867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 90.68000
• LogP: 4.06890

Additional information on Tetraethyl Difluoromethylenebisphosphonate

Comprehensive Guide to Tetraethyl Difluoromethylenebisphosphonate (CAS No. 78715-58-9): Properties, Applications, and Innovations

Tetraethyl Difluoromethylenebisphosphonate (CAS No. 78715-58-9) is a highly specialized organophosphorus compound with a unique molecular structure. Its chemical formula, C₉H₂₀F₂O₆P₂, highlights the presence of difluoromethylene and bisphosphonate functional groups, which contribute to its remarkable reactivity and versatility. This compound is widely recognized in advanced chemical synthesis, particularly in the development of flame retardants, lubricant additives, and pharmaceutical intermediates. Researchers and industry professionals often search for Tetraethyl Difluoromethylenebisphosphonate uses, synthesis methods, and safety data, reflecting its growing importance in modern chemistry.

The difluoromethylene moiety in Tetraethyl Difluoromethylenebisphosphonate (CAS No. 78715-58-9) imparts exceptional thermal and chemical stability, making it a preferred choice for high-performance applications. Recent studies have explored its role in green chemistry initiatives, where its efficiency in catalytic processes aligns with sustainability goals. For instance, its use in metal-organic frameworks (MOFs) and nanomaterial synthesis has garnered attention, as these areas are trending in academic and industrial research. Searches for eco-friendly phosphonates and high-temperature stabilizers often lead to discussions about this compound, underscoring its relevance in cutting-edge technologies.

From a synthetic perspective, Tetraethyl Difluoromethylenebisphosphonate is typically prepared through esterification reactions involving difluoromethylenebisphosphonic acid and ethanol. The process requires precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize the compound. Queries like how to synthesize Tetraethyl Difluoromethylenebisphosphonate or CAS 78715-58-9 analysis methods are frequently encountered in scientific databases, indicating strong interest in its production and quality control.

In the pharmaceutical sector, Tetraethyl Difluoromethylenebisphosphonate serves as a key intermediate for bone-targeting drugs and enzyme inhibitors. Its bisphosphonate structure mimics endogenous pyrophosphates, enabling interactions with biological targets. This property has spurred investigations into its potential for treating osteoporosis and calcium metabolism disorders. Online searches for phosphonate-based therapeutics or CAS 78715-58-9 in medicine reflect the compound's therapeutic promise. However, rigorous toxicological studies and regulatory compliance remain critical to its adoption in clinical settings.

The industrial applications of Tetraethyl Difluoromethylenebisphosphonate extend to corrosion inhibition and polymer modification. Its ability to chelate metal ions makes it effective in protecting pipelines and industrial equipment. Additionally, its incorporation into polymeric matrices enhances material properties such as heat resistance and mechanical strength. Users frequently search for phosphonate corrosion inhibitors or CAS 78715-58-9 in material science, highlighting its cross-disciplinary utility. Innovations in smart coatings and composite materials further drive demand for this compound.

Environmental and safety considerations are paramount when handling Tetraethyl Difluoromethylenebisphosphonate. While it is not classified as hazardous under standard regulations, proper storage conditions (e.g., anhydrous environments) and personal protective equipment (PPE) are recommended. Searches for CAS 78715-58-9 safety guidelines or phosphonate handling precautions emphasize the need for responsible usage. Recent advancements in biodegradable phosphonates also align with global efforts to reduce environmental footprints, positioning this compound as a candidate for sustainable industrial solutions.

In summary, Tetraethyl Difluoromethylenebisphosphonate (CAS No. 78715-58-9) is a multifaceted compound with significant applications across pharmaceuticals, materials science, and industrial chemistry. Its unique difluoromethylene-bisphosphonate architecture enables diverse functionalities, from drug development to corrosion protection. As research continues to uncover new uses, this compound is poised to play a pivotal role in addressing contemporary challenges in green technology and advanced manufacturing.